![molecular formula C11H10Cl2F3NO B2975995 2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide CAS No. 2411263-91-5](/img/structure/B2975995.png)
2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide
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Overview
Description
2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide, also known as CTMA, is a chemical compound that has been extensively studied for its potential applications in scientific research. CTMA is a member of the amide family of compounds and has a unique structure that makes it an attractive target for researchers interested in studying its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide is not fully understood, but it is believed to act on a variety of receptors in the central nervous system, including GABA receptors and ion channels. This compound has been shown to have both agonist and antagonist effects on these receptors, which may contribute to its diverse pharmacological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including effects on neuronal excitability, neurotransmitter release, and synaptic plasticity. This compound has also been shown to have anxiolytic and anticonvulsant effects, making it a potential candidate for the treatment of anxiety and seizure disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide in lab experiments is its unique structure, which allows researchers to study its effects on a variety of receptors and ion channels. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide. One area of interest is its potential use as a therapeutic agent for the treatment of anxiety and seizure disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neuronal function. Finally, there is potential for the development of new this compound derivatives with improved pharmacological properties.
Synthesis Methods
The synthesis of 2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide can be achieved through a multi-step process involving the reaction of various reagents. One common method involves the reaction of 4-chlorobenzoyl chloride with 2,2,2-trifluoroethylamine to form an intermediate product. This intermediate is then reacted with N-methylacetamide to yield the final product, this compound.
Scientific Research Applications
2-Chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide has been studied for its potential applications in a wide range of scientific research areas, including neuroscience, pharmacology, and toxicology. One of the primary applications of this compound is in the study of the central nervous system, where it has been shown to have a variety of effects on neuronal function.
properties
IUPAC Name |
2-chloro-N-[1-(4-chlorophenyl)-2,2,2-trifluoroethyl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2F3NO/c1-17(9(18)6-12)10(11(14,15)16)7-2-4-8(13)5-3-7/h2-5,10H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXEOODMTARCSOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(C1=CC=C(C=C1)Cl)C(F)(F)F)C(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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